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For Researchers, Scientists, and Drug Development Professionals

UM-164 is recognized as a potent dual inhibitor targeting both c-Src and p38 mitogen-activated

protein kinases (MAPKs).[1] This guide provides a comparative analysis of UM-164's cross-

reactivity with other kinases, based on available data. It is important to note that a key

publication detailing the comprehensive kinome profiling of UM-164 has been retracted,

warranting caution in the interpretation of related findings. This guide will focus on publicly

available and confirmed data.

Primary Target Kinase Affinity
UM-164 demonstrates high affinity for its primary targets, the tyrosine kinase c-Src and the

serine/threonine kinases p38α and p38β. The inhibitor binds to the inactive "DFG-out"

conformation of its target kinases. Quantitative data for the primary targets of UM-164 is

summarized in the table below.
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Kinase Target Measurement Value Reference

c-Src Kd 2.7 nM [1]

p38α Potent Inhibition Not specified [1]

p38β Potent Inhibition Not specified [1]

Kinome-Wide Selectivity Profile
While the comprehensive kinome scan data from the original research has been retracted, the

initial findings suggested that UM-164 potently inhibits the Src and p38 kinase families. Without

access to the detailed supplementary data from the retracted publication, a full comparison of

UM-164's off-target profile against a broad panel of kinases cannot be provided at this time.

Researchers are advised to perform independent profiling to ascertain the full selectivity of UM-
164.

Experimental Protocols
The assessment of kinase inhibitor selectivity is commonly performed using binding assays.

The KINOMEscan™ platform from Eurofins Discovery is a widely used method for this purpose

and is relevant to the characterization of compounds like UM-164.

KINOMEscan™ Competition Binding Assay
This method quantitatively measures the binding of a test compound to a large panel of

kinases. The assay relies on a competition format between the test compound and an

immobilized, active-site directed ligand.

Experimental Workflow:

Immobilization: A proprietary ligand is immobilized on a solid support.

Kinase Binding: Kinases from a comprehensive panel are tagged and incubated with the

immobilized ligand, to which they bind.

Competition: The test compound (e.g., UM-164) is added at various concentrations. If the

compound binds to the kinase, it will compete with the immobilized ligand and displace the

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.selleckchem.com/products/um-164.html
https://www.selleckchem.com/products/um-164.html
https://www.selleckchem.com/products/um-164.html
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


kinase from the solid support.

Quantification: The amount of kinase remaining bound to the solid support is measured using

quantitative PCR (qPCR) of the kinase tag.

Data Analysis: The results are typically reported as the percentage of the kinase that remains

bound in the presence of the test compound compared to a DMSO control. A lower

percentage indicates stronger binding of the test compound. Dissociation constants (Kd) can

be determined by running the assay with a range of compound concentrations.
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Caption: A diagram illustrating the experimental workflow of the KINOMEscan™ competition

binding assay.

Signaling Pathways
UM-164's dual inhibition of c-Src and p38 MAPK has significant implications for downstream

signaling pathways involved in cell proliferation, migration, and survival.

c-Src Signaling: c-Src is a non-receptor tyrosine kinase that plays a crucial role in regulating

various signaling pathways, including those initiated by receptor tyrosine kinases (RTKs) like

EGFR. Downstream effectors of c-Src include the Ras/MAPK and PI3K/Akt pathways.

p38 MAPK Signaling: The p38 MAPK pathway is a key stress-activated pathway that

regulates inflammation, apoptosis, and cell cycle.
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The simultaneous inhibition of these two kinases by UM-164 can lead to a more potent anti-

cancer effect compared to targeting either kinase alone.
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Caption: A simplified diagram showing the primary signaling pathways inhibited by UM-164.

Conclusion
UM-164 is a high-affinity dual inhibitor of c-Src and p38 MAPKs. While a comprehensive

analysis of its kinome-wide cross-reactivity is hampered by the retraction of key literature, the

available data confirms its potent activity against its primary targets. For a complete

understanding of its off-target effects, researchers should conduct independent, broad-panel

kinase profiling. The dual inhibitory mechanism of UM-164 presents a compelling strategy for

targeting signaling pathways central to cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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